Cas no 2680794-23-2 (1-Acetyl-3-(oxan-4-yl)azetidine-3-carboxylic acid)

• Product Name: 1-Acetyl-3-(oxan-4-yl)azetidine-3-carboxylic acid
• CAS No: 2680794-23-2
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5649665
• PubChem ID: 165910107
• Update Time: 2025-11-03

1-Acetyl-3-(oxan-4-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680794-23-2
• EN300-28275012
• 1-acetyl-3-(oxan-4-yl)azetidine-3-carboxylic acid
• 1-Acetyl-3-(oxan-4-yl)azetidine-3-carboxylic acid

• Inchi： 1S/C11H17NO4/c1-8(13)12-6-11(7-12,10(14)15)9-2-4-16-5-3-9/h9H,2-7H2,1H3,(H,14,15)
• InChI Key： AMMCHEUHXLFOSW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1(C(=O)O)CN(C(C)=O)C1

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-Acetyl-3-(oxan-4-yl)azetidine-3-carboxylic acid

Introduction to 1-Acetyl-3-(oxan-4-yl)azetidine-3-carboxylic acid (CAS No. 2680794-23-2) in Modern Chemical and Pharmaceutical Research

1-Acetyl-3-(oxan-4-yl)azetidine-3-carboxylic acid, identified by the chemical identifier CAS No. 2680794-23-2, represents a compound of significant interest in the realm of chemical and pharmaceutical research. This heterocyclic molecule, featuring an azetidine core functionalized with an acetyl group and an oxygenated side chain, has garnered attention due to its structural versatility and potential biological activity. The azetidine ring, a five-membered saturated nitrogen-containing heterocycle, is a common motif in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to mimic certain biological scaffolds and facilitate optimal pharmacokinetic properties.

The structural motif of 1-Acetyl-3-(oxan-4-yl)azetidine-3-carboxylic acid incorporates an acetyl group at the 1-position and an ethylene oxide (oxan-4-yl) moiety at the 3-position, which introduces both lipophilicity and potential hydrogen bonding capabilities. This combination makes the compound a promising candidate for further exploration in drug discovery pipelines. The presence of the acetyl group not only enhances the compound's solubility in organic solvents but also provides a site for further derivatization, allowing for the creation of libraries of analogs with tailored properties.

In recent years, there has been growing interest in azetidine derivatives as pharmacophores due to their ability to interact with biological targets in unique ways. The five-membered ring structure is conducive to binding within protein active sites, often mimicking larger cyclic motifs found in natural products or known bioactive compounds. Additionally, the nitrogen atom within the azetidine ring can serve as a hydrogen bond acceptor or donor, further enhancing binding affinity and specificity.

1-Acetyl-3-(oxan-4-yl)azetidine-3-carboxylic acid has been explored in several contexts within academic and industrial research. One notable area of investigation involves its potential as a precursor or intermediate in the synthesis of more complex molecules with therapeutic applications. For instance, researchers have examined its utility in constructing derivatives that exhibit antimicrobial or anti-inflammatory properties. The oxygenated side chain introduced by the ethylene oxide moiety may contribute to favorable interactions with biological targets, making this compound a valuable scaffold for medicinal chemists.

The compound's structural features also make it amenable to computational studies aimed at understanding its interactions with biological systems. Molecular modeling techniques have been employed to predict how 1-Acetyl-3-(oxan-4-yl)azetidine-3-carboxylic acid might bind to proteins or other biomolecules of interest. These studies can provide insights into potential drug-like properties such as binding affinity, selectivity, and metabolic stability, which are critical factors in drug development.

Furthermore, advancements in synthetic methodologies have enabled more efficient preparation of 1-Acetyl-3-(oxan-4-yl)azetidine-3-carboxylic acid, making it more accessible for research purposes. Modern techniques such as transition-metal-catalyzed reactions and flow chemistry have streamlined the synthesis process, allowing for scalable production of this compound and its derivatives. This accessibility is crucial for conducting thorough mechanistic studies and for the development of novel therapeutic agents.

In conclusion, 1-Acetyl-3-(oxan-4-y)azetidine-3-carboxylic acid (CAS No. 2680794-23-2) stands out as a versatile building block in chemical and pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities, making it a subject of ongoing investigation in both academic laboratories and pharmaceutical companies. As research continues to uncover new applications for this compound, it is likely to remain a key player in the development of innovative therapeutic strategies.